Cas no 587877-78-9 (3-Pyridinecarbonitrile, 2-methyl-4-(4-methylphenyl)-)

3-Pyridinecarbonitrile, 2-methyl-4-(4-methylphenyl)- structure
587877-78-9 structure
Product Name:3-Pyridinecarbonitrile, 2-methyl-4-(4-methylphenyl)-
CAS No:587877-78-9
MF:C14H12N2
MW:208.258482933044
CID:1614685
Update Time:2024-09-13

3-Pyridinecarbonitrile, 2-methyl-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-methyl-4-(4-methylphenyl)-
    • Inchi: 1S/C14H12N2/c1-10-3-5-12(6-4-10)13-7-8-16-11(2)14(13)9-15/h3-8H,1-2H3
    • InChI Key: XDPCRIJXPHPKFZ-UHFFFAOYSA-N
    • SMILES: C1(C)=NC=CC(C2=CC=C(C)C=C2)=C1C#N

Computed Properties

  • Exact Mass: 208.10016

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Melting Point: 143 °C
  • Boiling Point: 352.5±30.0 °C(Predicted)
  • PSA: 36.68
  • pka: 3.05±0.18(Predicted)

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